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Introduction
Methohexital, a rapid and ultra-short-acting barbiturate anesthetic, presents a valuable option

for surgical procedures in rodents where precise control over the depth and duration of

anesthesia is critical. Its rapid onset and recovery can be advantageous for high-throughput

studies and for minimizing postoperative complications. Continuous intravenous infusion of

Methohexital offers a method to maintain a stable plane of surgical anesthesia, avoiding the

peaks and troughs associated with bolus injections.

These application notes provide a detailed protocol for the preparation and administration of

Methohexital via continuous intravenous infusion for surgical procedures in mice and rats. It is

imperative to note that while this document provides guidance on starting infusion rates, these

rates are extrapolated and must be validated by the researcher for their specific experimental

conditions, rodent strain, and surgical procedure. Continuous and diligent monitoring of the

animal's physiological parameters is paramount to ensure animal welfare and the integrity of

the scientific data.

Materials and Equipment
Anesthetic Agent and Diluents

Methohexital sodium for injection (e.g., Brevital®)
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Sterile 0.9% Sodium Chloride Injection (Saline) or 5% Dextrose in Water (D5W) for

reconstitution and dilution

Sterile water for injection (for initial reconstitution if specified by manufacturer)

Equipment
Syringe pump capable of precise, low-volume continuous infusion

Sterile syringes (various sizes)

Sterile needles (various gauges)

Intravenous catheter (size appropriate for the rodent's vessel, e.g., tail vein)

Heating pad to maintain body temperature

Rectal thermometer or other temperature monitoring device

Pulse oximeter with a rodent-specific sensor (for monitoring heart rate and oxygen

saturation)

Respiration monitor

Ophthalmic ointment

Surgical instruments

Emergency resuscitation equipment (e.g., supplemental oxygen, respiratory stimulants)

Experimental Protocols
Preparation of Methohexital Infusion Solution (0.2%)
A 0.2% (2 mg/mL) solution of Methohexital is recommended for continuous intravenous

infusion.[1]

Protocol:
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Reconstitution: Aseptically reconstitute a vial of Methohexital sodium powder with a sterile

diluent according to the manufacturer's instructions. For example, a 500 mg vial can be

reconstituted with 15 mL of sterile water for injection.

Dilution to 0.2%: Withdraw the reconstituted Methohexital solution and further dilute it in a

sterile bag or bottle of either 0.9% saline or D5W to a final concentration of 2 mg/mL. To

prepare 250 mL of a 0.2% solution from a 500 mg vial, add the reconstituted 500 mg of

Methohexital to 235 mL of diluent for a total volume of 250 mL.[1]

Labeling: Clearly label the prepared solution with the drug name, concentration (2 mg/mL),

date, and time of preparation. Use the solution promptly after preparation.

Animal Preparation
Acclimation: Allow animals to acclimate to the laboratory environment for at least 3 days prior

to the surgical procedure.[2]

Fasting: Pre-anesthetic fasting is generally not required for rodents. If fasting is necessary

for the specific procedure, it should be limited to 2-3 hours for mice and rats, as they have a

high metabolic rate. Water should not be restricted.[2]

Pre-Surgical Preparation:

Weigh the animal accurately on the day of surgery to calculate the correct drug dosage.

Administer a pre-emptive analgesic as per your institution's approved protocol.

Place an intravenous catheter in a suitable vessel, typically the lateral tail vein. Secure the

catheter properly to prevent dislodgement.

Apply a sterile, non-medicated ophthalmic ointment to the eyes to prevent corneal drying

during anesthesia.[2]

Place the animal on a heating pad to maintain its core body temperature between 36.0°C

and 38.0°C.[3]

Anesthesia Induction
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Induction of anesthesia should be performed with a short-acting anesthetic. A bolus dose of the

prepared 0.2% Methohexital solution can be used for induction.

Proposed Induction Doses (to be titrated to effect):

Species
Proposed IV Bolus Induction Dose
(mg/kg)

Mouse 5 - 10

Rat 5 - 10

Administer the induction dose slowly over 10-15 seconds and observe for the loss of the

righting reflex.

Maintenance of Anesthesia via Continuous Infusion
Once a surgical plane of anesthesia is induced, immediately begin the continuous intravenous

infusion of the 0.2% Methohexital solution using a calibrated syringe pump.

Proposed Starting Infusion Rates (to be titrated to effect):

Species
Proposed Continuous IV Infusion Rate
(mg/kg/hr)

Mouse 20 - 40

Rat 15 - 30

Important Considerations:

These are starting points and the actual infusion rate required will depend on the individual

animal, the specific surgical procedure, and the use of any concurrent medications.

The infusion rate should be adjusted based on the continuous monitoring of the anesthetic

depth.

Monitoring of Anesthetic Depth
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Continuous monitoring of the animal's physiological status is crucial throughout the surgical

procedure.[4]

Parameter
Normal Range
(Anesthetized)

Monitoring Frequency

Respiratory Rate

Mouse: 55-100

breaths/minRat: 70-110

breaths/min

Continuously/Every 5-10

minutes

Heart Rate
Mouse: 300-500 beats/minRat:

250-450 beats/min

Continuously/Every 5-10

minutes

Body Temperature 36.0 - 38.0 °C Continuously/Every 15 minutes

Reflexes
Absence of pedal withdrawal

reflex (toe pinch)
Every 5-10 minutes

Mucous Membrane Color Pink Periodically

Capillary Refill Time < 2 seconds Periodically

Assessment of Anesthetic Depth:

Light Anesthesia: Presence of pedal withdrawal reflex, palpebral reflex, and whisker

twitching. Increase the infusion rate slightly.

Surgical Anesthesia: Absence of pedal withdrawal reflex, stable heart and respiratory rates

within the normal range. Maintain the current infusion rate.

Deep Anesthesia: Significant depression of heart rate and respiratory rate (below 50% of

baseline), pale mucous membranes. Immediately decrease or temporarily stop the infusion

and provide supportive care.

Recovery
Upon completion of the surgical procedure, discontinue the Methohexital infusion.

Continue to monitor the animal's vital signs every 15 minutes until it is fully ambulatory.[3]
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Maintain the animal on a heating pad to prevent hypothermia during recovery.

Provide post-operative analgesia as per your institution's approved protocol.

Do not return the animal to its home cage with other animals until it has fully recovered from

anesthesia.

Data Presentation
Table 1: Proposed Methohexital Dosing and Infusion Rates for Rodent Surgery

Species
Body Weight
Range (g)

Induction Bolus
(mg/kg IV)

Starting Infusion
Rate (mg/kg/hr)

Mouse 20 - 40 5 - 10 20 - 40

Rat 200 - 500 5 - 10 15 - 30

Table 2: Physiological Monitoring Parameters for Anesthetized Rodents

Parameter Mouse Rat

Respiratory Rate (breaths/min) 55 - 100 70 - 110

Heart Rate (beats/min) 300 - 500 250 - 450

Body Temperature (°C) 36.0 - 38.0 36.0 - 38.0

Potential Adverse Effects and Management
Barbiturates like Methohexital can cause dose-dependent respiratory and cardiovascular

depression.[5][6]

Respiratory Depression/Apnea: This is the most significant risk. Ensure the animal's airway

is patent. If respiration becomes shallow or ceases, immediately stop the infusion and

provide respiratory support (e.g., gentle chest compressions, supplemental oxygen).
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Hypotension: Monitor heart rate and mucous membrane color. If hypotension is suspected,

reduce the infusion rate. Administration of warmed intravenous fluids may be necessary in

cases of significant blood loss or prolonged procedures.

Hypothermia: Rodents have a high surface area to volume ratio and are prone to

hypothermia under anesthesia. Continuous temperature monitoring and the use of a heating

pad are essential.

Excitement/Muscle Twitching: This can occur during induction or if the anesthetic depth is too

light. Ensure a smooth induction and adequate anesthetic depth.

Signaling Pathways and Experimental Workflows
Mechanism of Action of Methohexital
Methohexital, like other barbiturates, enhances the inhibitory effects of the neurotransmitter

gamma-aminobutyric acid (GABA) at the GABA-A receptor in the central nervous system. This

leads to an increased influx of chloride ions into neurons, causing hyperpolarization and

making them less likely to fire, resulting in sedation and anesthesia.
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Caption: Mechanism of action of Methohexital at the GABA-A receptor.
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The following diagram outlines the logical flow of the experimental protocol.
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Caption: Experimental workflow for continuous infusion of Methohexital.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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